![molecular formula C11H14ClF2NO B6201413 3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride CAS No. 2694729-48-9](/img/no-structure.png)
3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride
Description
“3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride” is a chemical compound. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members . The compound also contains a difluoromethoxy group attached to a phenyl ring .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolidine ring attached to a phenyl ring through a difluoromethoxy group . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the literature, pyrrolidine derivatives are known to participate in various chemical reactions. These reactions often involve modifications of the pyrrolidine ring or its substituents .Future Directions
While specific future directions for “3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride” are not mentioned in the literature, there is ongoing interest in the development of pyrrolidine derivatives for various applications in pharmacology . This includes the design of new pyrrolidine compounds with different biological profiles .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride involves the reaction of 4-(difluoromethoxy)benzaldehyde with pyrrolidine in the presence of a reducing agent to form 3-[4-(difluoromethoxy)phenyl]pyrrolidine, which is then converted to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "4-(difluoromethoxy)benzaldehyde", "pyrrolidine", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-(difluoromethoxy)benzaldehyde is reacted with pyrrolidine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form 3-[4-(difluoromethoxy)phenyl]pyrrolidine.", "Step 2: The resulting 3-[4-(difluoromethoxy)phenyl]pyrrolidine is then treated with hydrochloric acid to form the hydrochloride salt of the compound, 3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride." ] } | |
| 2694729-48-9 | |
Molecular Formula |
C11H14ClF2NO |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
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